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Compound of Interest

Compound Name: Miloxacin-d3

Cat. No.: B3418355

For Immediate Implementation: This document provides critical safety and logistical guidance
for the proper disposal of Miloxacin-d3, a compound requiring specialized handling due to its
potential environmental impact. Adherence to these procedures is essential for laboratory

safety and regulatory compliance.

Miloxacin-d3 and its parent compound, Miloxacin, are classified as harmful if swallowed and
cause serious eye irritation. Crucially, they are recognized as being harmful to aquatic life with
long-lasting effects.[1][2] Therefore, conventional disposal methods such as drain disposal or
mixing with general laboratory waste are strictly prohibited. The primary objective of these
procedures is to prevent the release of Miloxacin-d3 into the environment.

Hazard Profile of Miloxacin

For quick reference, the key hazard information for Miloxacin, the parent compound of
Miloxacin-d3, is summarized in the table below. Researchers should handle Miloxacin-d3 with
the same precautions.
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Hazard Classification Description

Precautionary Statements

Acute Toxicity, Oral (Category
4)

Harmful if swallowed.

P301+P312: IF SWALLOWED:
Call a POISON
CENTER/doctor if you feel
unwell. P330: Rinse mouth.[1]

[2]

Serious Eye Irritation
(Category 2A)

Causes serious eye irritation.

P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1]

Hazardous to the Aquatic o ]
) Harmful to aquatic life with
Environment, Long-term ,
long lasting effects.
Hazard (Category 3)

P273: Avoid release to the

environment.

Step-by-Step Disposal Protocol

The following protocol outlines the mandatory steps for the safe disposal of Miloxacin-d3 from

a laboratory setting. This procedure is designed to comply with environmental regulations and

ensure the safety of all personnel.

1. Waste ldentification and Segregation:

» All waste containing Miloxacin-d3, including pure compound, solutions, contaminated

labware (e.g., pipette tips, vials, gloves), and personal protective equipment (PPE), must be

segregated from non-hazardous waste streams.

o Designate a specific, clearly labeled hazardous waste container for Miloxacin-d3 waste. The

container must be made of a compatible material and have a secure lid.

2. Waste Collection and Storage:
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e Collect all Miloxacin-d3 waste in the designated container.
e The container must be kept closed at all times, except when adding waste.

o Store the waste container in a designated satellite accumulation area within the laboratory.
This area should be away from drains and general traffic.

3. Labeling:

e The waste container must be labeled with the words "Hazardous Waste," the full chemical
name "Miloxacin-d3," and a clear indication of the associated hazards (e.qg., "Toxic,"
"Harmful to Aquatic Life").

 Include the accumulation start date (the date the first piece of waste was placed in the
container).

4. Arrange for Professional Disposal:

» Miloxacin-d3 waste must be disposed of through a licensed hazardous waste disposal
company. Do not attempt to treat or neutralize the chemical in the laboratory without a
validated and approved protocol.

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup. They will have established procedures and contracts with certified waste
management vendors.

5. Documentation:
e Maintain a log of the amount of Miloxacin-d3 waste generated.

o Keep copies of all waste transfer and disposal documentation provided by the hazardous
waste contractor for regulatory compliance.

Prohibited Disposal Methods:
e DO NOT dispose of Miloxacin-d3 down the drain.

e DO NOT dispose of Miloxacin-d3 in regular trash or with household garbage.
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e DO NOT incinerate Miloxacin-d3 unless it is done by a licensed hazardous waste facility
with the appropriate permits.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Miloxacin-d3 waste.

Click to download full resolution via product page
Caption: Logical workflow for the proper disposal of Miloxacin-d3 waste.

By adhering to these procedures, researchers and laboratory professionals can ensure the
safe and environmentally responsible management of Miloxacin-d3 waste, thereby building a
culture of safety and trust that extends beyond the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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